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Compound of Interest

Compound Name: Mercury-195

Cat. No.: B1202985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Mercury-195 (*°>Hg), including its decay scheme, half-life, and associated radiations. The
information is intended for researchers, scientists, and professionals in drug development who
may utilize this isotope or its decay products in their work.

Core Properties of Mercury-195

Mercury-195 is a radioactive isotope of mercury that decays via electron capture. It also has a
significant nuclear isomer, °>*™Hg, with a longer half-life that decays via both isomeric transition
and electron capture. The key properties of the ground state (:°>*9Hg) and the isomeric state
(t°>mHg) are summarized below.

Table 1: Key Properties of 1°>Hg and 19°™Hg
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Property Mercury-195 (*°°Hg) Mercury-195m (*93™Hg)

Half-Life 10.53 (3) hours[1] 41.6 (8) hours[1]

Isomeric Transition (IT): 54.2%
100% Electron Capture (EC) /

Decay Mode B[] [2] Electron Capture (EC):
45.8%2]

Daughter Nuclide 195AU[1] 195Hg (via IT), 1°>Au (via EC)[2]

Spin and Parity 1/2-[1] 13/2+[1][2]

Mass Excess -31.01316 MeV[1] -30.83709 MeV

Decay Energy (QEC) 1.554 (23) MeV[1] 1.686 MeV (to 1°>Au)[2]

Isomer Excitation Energy N/A 176.07 (4) keV[1]

Decay Scheme of Mercury-195

Mercury-195 decays exclusively by electron capture to Gold-195 (*°>Au), which is itself
radioactive with a half-life of 186.1 days. The decay of 1°>Hg populates several excited states of
195Au, which then de-excite by emitting gamma rays.

The isomeric state, 1°>™Hg, has two decay paths. The primary branch (54.2%) is an isomeric
transition to the 1°>Hg ground state via the emission of conversion electrons and gamma rays.
The second branch (45.8%) is electron capture directly to excited states of 1°>Au.

Below is a simplified representation of the decay pathways.
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Caption: Simplified decay scheme of 1°>™Hg and 1°>Hg.

Gamma and X-ray Emissions

The electron capture process in 1°>Hg leads to vacancies in the inner atomic shells of the
daughter gold atom. These vacancies are filled by outer-shell electrons, resulting in the
emission of characteristic X-rays and Auger electrons. Following electron capture, the 1°>Au
nucleus is often in an excited state and de-excites by emitting gamma rays. The most
prominent gamma rays are listed in the table below.
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Table 2: Principal Gamma and X-ray Emissions from 1°Hg and 1°>™Hg Decay

Parent Radiation Type Energy (keV) Intensity (%)
195Hg Gamma 98.86 11.4
Gamma 129.7 2.8

Gamma 261.7 1.3

Au Ka X-ray ~68.8 ~70

Au KB X-ray ~78.0 ~19

195mHg Gamma (from IT) 176.07 0.54
Gamma (from EC) 30.8 2.3

Gamma (from EC) 98.86 5.2

Gamma (from EC) 129.7 1.3

Au Ka X-ray ~70 ~35

Au KB X-ray ~78.0 ~9.5

(Note: Intensities are approximate and may vary slightly between different data evaluations. X-
ray intensities are high due to the nature of electron capture.)

Experimental Protocols
Production of Mercury-195

Mercury-195, particularly the 1°>™Hg isomer, is typically produced in a cyclotron by bombarding
a high-purity gold target (1°’Au) with protons. The primary nuclear reaction is:

197Au (p, 3n) 195mHg

A detailed experimental workflow for production is outlined below.
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Caption: Experimental workflow for 1°>™Hg production.

Measurement of Half-Life

The half-life of 1°>Hg can be determined by measuring the decay of its characteristic gamma-
ray emissions over time using a high-resolution gamma spectroscopy system.

Methodology:

o Sample Preparation: A purified sample of 1°5Hg is prepared and placed at a fixed distance
from the detector.

o Detection System: A High-Purity Germanium (HPGe) detector is used for its excellent energy
resolution, which allows for the clear identification of gamma-ray peaks from 1°5Hg and its
decay products. The detector is coupled to a multichannel analyzer (MCA) to record the
energy spectrum.

o Data Acquisition: Gamma-ray spectra are acquired at regular intervals over a period of
several half-lives (e.qg., for 1°Hg, measurements could be taken every 2 hours for 48 hours).

o Data Analysis:

[e]

The net peak area of a prominent, well-resolved gamma ray from 1°>Hg (e.g., 98.86 keV)
is calculated for each spectrum, with background subtraction.

[e]

The natural logarithm of the net peak area (activity) is plotted against time.

o

A linear regression is applied to the data points. The slope of the line is equal to the
negative of the decay constant (A).

o

The half-life (T%2) is calculated using the formula: T% = In(2) / A.
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195mHg-195mAu Generator System

For medical applications, the short-lived 1°>™Au (T% = 30.5 s) is obtained from a radionuclide
generator containing the longer-lived parent, 1°>™Hg.

Generator Operation:

e Column Preparation: The purified 1°>™Hg is loaded onto a column containing a chelating
resin (e.g., Chelex 100) which strongly adsorbs mercury.

 Elution: The daughter, 1°>™Au, is selectively removed (eluted) from the column by passing a
specific solution (eluent), such as a buffered 5% glucose solution, through it. The gold has a
much lower affinity for the resin and is washed out.

e Quality Control: The eluate is checked for 1°>™Hg breakthrough (the amount of parent
radionuclide that passes through the column) and for chemical and radiochemical purity
before use.

Generator Column

Chelating Resin with Adsorbed 1°°™Hg Eluent (e.g., buffered glucose)

Elution Process

Quality Control
(Hg breakthrough test)

195mAy in solution
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Caption: Workflow of a 195mHg-19>mAu generator.

Applications in Research and Drug Development

The 195mHg/1%>MAu generator system has been primarily investigated for its use in first-pass
radionuclide angiography for cardiac imaging. The ultra-short half-life of 1°>™Au allows for
repeated measurements with low radiation dose to the patient. While not in widespread current
use, the principles of this generator system are relevant to the development of other generator-
based radiopharmaceuticals. Understanding the production and decay characteristics of
isotopes like 1°>Hg is crucial for the design and development of novel diagnostic and
therapeutic agents in nuclear medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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